Cas no 1416374-24-7 (5-Aminoisothiazole-3-carboxylic acid)

• Product Name: 5-Aminoisothiazole-3-carboxylic acid
• CAS No: 1416374-24-7
• MF: C₄H₄N₂O₂S
• MW: 144.151759147644
• CID: 2952872
• Update Time: 2023-08-09

5-Aminoisothiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5 - 氨基异噻唑-3 - 羧酸
• 5-Aminoisothiazole-3-carboxylic acid
• 5-Aminoisothiazole-3-carboxylicacid

• Inchi： 1S/C4H4N2O2S/c5-3-1-2(4(7)8)6-9-3/h1H,5H2,(H,7,8)
• InChI Key： ZUQLZDQZGSSWRZ-UHFFFAOYSA-N
• SMILES： S1C(=CC(C(=O)O)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• XLogP3: 0.5
• Topological Polar Surface Area: 104